Cas no 2137462-55-4 (2-{(2-fluoro-4-hydroxyphenyl)methylamino}-3-methylbutanamide)

• Product Name: 2-{(2-fluoro-4-hydroxyphenyl)methylamino}-3-methylbutanamide
• CAS No: 2137462-55-4
• MF: C₁₂H₁₇FN₂O₂
• MW: 240.273986577988
• CID: 5609833
• PubChem ID: 165952795
• Update Time: 2025-05-21

2-{(2-fluoro-4-hydroxyphenyl)methylamino}-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• 2137462-55-4
• EN300-841884
• 2-{[(2-fluoro-4-hydroxyphenyl)methyl]amino}-3-methylbutanamide
• 2-{(2-fluoro-4-hydroxyphenyl)methylamino}-3-methylbutanamide

• Inchi： 1S/C12H17FN2O2/c1-7(2)11(12(14)17)15-6-8-3-4-9(16)5-10(8)13/h3-5,7,11,15-16H,6H2,1-2H3,(H2,14,17)
• InChI Key： LVLXQMRCSPIPET-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CNC(C(N)=O)C(C)C)O

Computed Properties

• Exact Mass: 240.12740595g/mol
• Monoisotopic Mass: 240.12740595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 75.4Ų

Additional information on 2-{(2-fluoro-4-hydroxyphenyl)methylamino}-3-methylbutanamide

Introduction to 2-{(2-fluoro-4-hydroxyphenyl)methylamino}-3-methylbutanamide (CAS No. 2137462-55-4)

2-{(2-fluoro-4-hydroxyphenyl)methylamino}-3-methylbutanamide, identified by its CAS number 2137462-55-4, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The structural features of this molecule, particularly the presence of a fluoro substituent and an amide functional group, contribute to its unique chemical properties and biological activities.

The fluoro atom, a key feature in this compound, is known for its ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules. In particular, fluorine substitution can enhance metabolic stability, improve binding affinity to biological targets, and influence the overall efficacy of a drug candidate. The amide group in the molecule also plays a crucial role in determining its reactivity and interaction with biological systems. Amides are frequently found in bioactive molecules due to their versatility in forming hydrogen bonds and their stability under various physiological conditions.

The synthesis of 2-{(2-fluoro-4-hydroxyphenyl)methylamino}-3-methylbutanamide involves a series of well-defined chemical transformations that highlight the importance of precision in organic synthesis. The introduction of the fluoro substituent at the 2-position of the phenyl ring requires careful control over reaction conditions to ensure high yield and purity. Additionally, the formation of the amide bond between the amino group and the carboxylic acid derivative necessitates optimal conditions to avoid side reactions such as racemization or decomposition.

In recent years, there has been growing interest in exploring the therapeutic potential of molecules containing both fluoro and hydroxyl groups. These structural motifs are often found in natural products and have shown promise in various pharmacological applications. The combination of these functional groups in 2-{(2-fluoro-4-hydroxyphenyl)methylamino}-3-methylbutanamide suggests that it may exhibit multiple biological activities, making it a valuable candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a precursor for more complex drug candidates. The presence of both an amine and an amide group provides multiple points for chemical modification, allowing chemists to tailor its properties for specific therapeutic targets. For instance, the amine group can be further functionalized to introduce additional pharmacophores or tags for diagnostic purposes. Similarly, the amide bond can be cleaved or modified to explore different biological pathways.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacokinetic profiles. Fluorinated drugs often exhibit improved bioavailability, longer half-lives, and enhanced binding affinity compared to their non-fluorinated counterparts. The incorporation of a fluoro atom into 2-{(2-fluoro-4-hydroxyphenyl)methylamino}-3-methylbutanamide may contribute to these desirable properties, making it an attractive candidate for further development.

Recent studies have also highlighted the role of hydroxyl-containing compounds in drug discovery. Hydroxyl groups are known to participate in hydrogen bonding interactions, which can be crucial for achieving high affinity and selectivity towards biological targets. The presence of a hydroxyl group at the 4-position of the phenyl ring in this compound may enhance its interaction with specific enzymes or receptors, thereby improving its therapeutic potential.

The potential applications of 2-{(2-fluoro-4-hydroxyphenyl)methylamino}-3-methylbutanamide extend beyond traditional small-molecule drug development. Its unique structural features make it a promising candidate for use in biotechnology and biomaterials research. For example, it could be employed as a building block for designing novel polymers or as a component in drug delivery systems that require precise control over molecular interactions.

In conclusion, 2-{(2-fluoro-4-hydroxyphenyl)methylamino}-3-methylbutanamide (CAS No. 2137462-55-4) is a versatile compound with significant potential in pharmaceutical chemistry. Its structural features, including the presence of a fluoro substituent and an amide group, make it an attractive candidate for further investigation and development. The growing interest in fluorinated and hydroxyl-containing compounds underscores its importance as a precursor for next-generation therapeutics.